Organic amine-mediated free-radical carbocyclization reactions of 2,2,2-trihalogeno-substituted N-(2-alkynylphenyl)acetamides†
Organic & Biomolecular Chemistry Pub Date: 2018-09-18 DOI: 10.1039/C8OB01870G
Abstract
An efficient method for the synthesis of 3-halogeno-substituted 4-benzoylquinolin-2-(1H)-ones from N-(2-alkynylphenyl)-substituted trihaloacetamides has been developed, in which organic amines (TNPA and DIEA) act as the electron donors. In this carbocyclization reaction, a new C–C bond formation occurred regioselectively via a 6-exo-dig radical cyclization. A variety of useful functional groups are compatible with the reaction conditions. In this process, readily removable organic amines were employed and no heavy metal catalysts were required.
Recommended Literature
- [1] Analysis of chlorinated hydrocarbons in gas phase using a portable membrane inlet mass spectrometer
- [2] Micro-nano structure nanofibrous p-sulfonatocalix[8]arene complex membranes for highly efficient and selective adsorption of lanthanum(iii) ions in aqueous solution
- [3] Ce3+ self-doped CeOx/FeOCl: an efficient Fenton catalyst for phenol degradation under mild conditions†
- [4] Wide visible and unique NIR fluorescence from SiC nanocrystals embedded in carbon rich SiC matrix derived from liquid polycarbosilane
- [5] Recent progress in electrode materials for aqueous sodium and potassium ion batteries
- [6] Development of an antibody-based biosensor for determination of factor VIII using horseradish peroxidase labelled anti-factor VIII antibody
- [7] General discussion
- [8] Arsenic species delay structural ordering during green rust sulfate crystallization from ferrihydrite†
- [9] Multilayer nanoparticles with a magnetite core and a polycation inner shell as pH-responsive carriers for drug delivery
- [10] Copper-catalyzed cyanothiolation to incorporate a sulfur-substituted quaternary carbon center†
Journal Name：Organic & Biomolecular Chemistry
Research Products
-
BenzoBthiophene-7-carbaldehyde
CAS no.: 10134-91-5
-
CAS no.: 1068-69-5
